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  4. (2S)-1-[2-[4-Chloro-2-(2-chlorobenzoyl)-N-(3,4-dimethoxyphenyl)sulfonylanilino]acetyl]pyrrolidine-2-carboxamide
(2S)-1-[2-[4-Chloro-2-(2-chlorobenzoyl)-N-(3,4-dimethoxyphenyl)sulfonylanilino]acetyl]pyrrolidine-2-carboxamide (2S)-1-[2-[4-Chloro-2-(2-chlorobenzoyl)-N-(3,4-dimethoxyphenyl)sulfonylanilino]acetyl]pyrrolidine-2-carboxamide
Brand Name: Vulcanchem
CAS No.: 271246-51-6
VCID: VC0057376
InChI: InChI=1S/C28H27Cl2N3O7S/c1-39-24-12-10-18(15-25(24)40-2)41(37,38)33(16-26(34)32-13-5-8-23(32)28(31)36)22-11-9-17(29)14-20(22)27(35)19-6-3-4-7-21(19)30/h3-4,6-7,9-12,14-15,23H,5,8,13,16H2,1-2H3,(H2,31,36)/t23-/m0/s1
SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N(CC(=O)N2CCCC2C(=O)N)C3=C(C=C(C=C3)Cl)C(=O)C4=CC=CC=C4Cl)OC
Molecular Formula: C28H27Cl2N3O7S
Molecular Weight: 620.5 g/mol

(2S)-1-[2-[4-Chloro-2-(2-chlorobenzoyl)-N-(3,4-dimethoxyphenyl)sulfonylanilino]acetyl]pyrrolidine-2-carboxamide

CAS No.: 271246-51-6

Reference Standards

VCID: VC0057376

Molecular Formula: C28H27Cl2N3O7S

Molecular Weight: 620.5 g/mol

(2S)-1-[2-[4-Chloro-2-(2-chlorobenzoyl)-N-(3,4-dimethoxyphenyl)sulfonylanilino]acetyl]pyrrolidine-2-carboxamide - 271246-51-6

CAS No. 271246-51-6
Product Name (2S)-1-[2-[4-Chloro-2-(2-chlorobenzoyl)-N-(3,4-dimethoxyphenyl)sulfonylanilino]acetyl]pyrrolidine-2-carboxamide
Molecular Formula C28H27Cl2N3O7S
Molecular Weight 620.5 g/mol
IUPAC Name (2S)-1-[2-[4-chloro-2-(2-chlorobenzoyl)-N-(3,4-dimethoxyphenyl)sulfonylanilino]acetyl]pyrrolidine-2-carboxamide
Standard InChI InChI=1S/C28H27Cl2N3O7S/c1-39-24-12-10-18(15-25(24)40-2)41(37,38)33(16-26(34)32-13-5-8-23(32)28(31)36)22-11-9-17(29)14-20(22)27(35)19-6-3-4-7-21(19)30/h3-4,6-7,9-12,14-15,23H,5,8,13,16H2,1-2H3,(H2,31,36)/t23-/m0/s1
Standard InChIKey PWCFUCUBBXEMJH-QHCPKHFHSA-N
Isomeric SMILES COC1=C(C=C(C=C1)S(=O)(=O)N(CC(=O)N2CCC[C@H]2C(=O)N)C3=C(C=C(C=C3)Cl)C(=O)C4=CC=CC=C4Cl)OC
SMILES COC1=C(C=C(C=C1)S(=O)(=O)N(CC(=O)N2CCCC2C(=O)N)C3=C(C=C(C=C3)Cl)C(=O)C4=CC=CC=C4Cl)OC
Canonical SMILES COC1=C(C=C(C=C1)S(=O)(=O)N(CC(=O)N2CCCC2C(=O)N)C3=C(C=C(C=C3)Cl)C(=O)C4=CC=CC=C4Cl)OC
PubChem Compound 11308062
Last Modified Nov 11 2021
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